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Compound of Interest

Compound Name: 2-Chloroethyl carbamate

CAS No.: 2114-18-3

Cat. No.: B1294917

Get Quote

2-Chloroethyl carbamate (CAS No. 2114-18-3) is a molecule of interest in various fields of

chemical research and development.[1][2] As a carbamate ester, its structural features—an

amide linked to an ester—confer a unique reactivity profile. The presence of a reactive

chloroethyl group further enhances its potential as an intermediate or a building block in

organic synthesis. Accurate and unambiguous characterization of this compound is paramount

for ensuring purity, understanding its chemical behavior, and guaranteeing its suitability for

downstream applications.

This technical guide provides a comprehensive overview of the core spectroscopic techniques

used to elucidate and verify the structure of 2-Chloroethyl carbamate: Nuclear Magnetic

Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

We will delve into the interpretation of the spectral data, underpinned by the fundamental

principles of each technique, and provide standardized protocols for data acquisition. This

document is intended for researchers, scientists, and drug development professionals who

require a practical and in-depth understanding of the analytical chemistry of this compound.

Molecular Structure and Spectroscopic Correlation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1294917#bc-rfq
https://www.benchchem.com/product/b1294917/docs?utm_src=pdf-body#introduction-the-analytical-imperative-for-2-chloroethyl-carbamate
https://webbook.nist.gov/cgi/cbook.cgi?ID=2114-18-3&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-carbamate
https://www.benchchem.com/product/b1294917/docs?utm_src=pdf-body#introduction-the-analytical-imperative-for-2-chloroethyl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The foundation of any spectroscopic analysis is a clear understanding of the molecule's

structure. 2-Chloroethyl carbamate, with the molecular formula C₃H₆ClNO₂, possesses

several key structural features that give rise to distinct spectroscopic signals.[1][3]

Caption: Molecular structure of 2-Chloroethyl carbamate with key atoms numbered for

spectral assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. By probing the magnetic properties of ¹H and ¹³C nuclei, we

can map out the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy Data
The proton NMR spectrum provides information on the number of different proton environments

and their neighboring protons. For 2-Chloroethyl carbamate, we expect to see signals for the

two methylene (CH₂) groups and the amine (NH₂) protons.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~4.3 Triplet (t) 2H -O-CH₂-CH₂-Cl

~3.7 Triplet (t) 2H -O-CH₂-CH₂-Cl

~4.8 Broad Singlet (br s) 2H -NH₂

Note: Actual chemical shifts can vary slightly based on the solvent and concentration used. The

NH₂ peak position and appearance can be particularly variable and may exchange with D₂O.

Expert Interpretation of the ¹H NMR Spectrum
The spectrum is elegantly simple and confirmatory. The two methylene groups form a classic

A₂B₂ system, appearing as two triplets.

The -O-CH₂- protons (~4.3 ppm): These protons are adjacent to an oxygen atom, which is

strongly electron-withdrawing. This deshielding effect shifts their signal downfield. They are
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coupled to the adjacent -CH₂-Cl protons, resulting in a triplet multiplicity (n+1 rule, 2+1=3).

The -CH₂-Cl protons (~3.7 ppm): These protons are adjacent to a chlorine atom, which is

also electron-withdrawing but less so than the carbamate oxygen. Consequently, their signal

appears upfield relative to the other methylene group. They are coupled to the -O-CH₂-

protons, also resulting in a triplet.

The -NH₂ protons (~4.8 ppm): The protons of the primary amine typically appear as a broad

singlet due to quadrupole broadening from the nitrogen atom and potential hydrogen

bonding. This peak's integration of 2H confirms the presence of the NH₂ group.

¹³C NMR Spectroscopy Data
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm Assignment

~157 C=O (Carbonyl)

~67 -O-CH₂-CH₂-Cl

~43 -O-CH₂-CH₂-Cl

Note: Data sourced from spectral databases.[2][4]

Expert Interpretation of the ¹³C NMR Spectrum
The three distinct peaks in the spectrum correspond perfectly to the three carbon atoms in

different chemical environments.

Carbonyl Carbon (~157 ppm): The C=O carbon of the carbamate group is significantly

deshielded and appears furthest downfield, which is characteristic of carbonyl carbons in

esters and amides.[5][6]

Oxygen-Linked Methylene Carbon (~67 ppm): The carbon atom bonded to the ester oxygen

(-O-CH₂) is deshielded by the electronegative oxygen, causing it to appear at a moderate

downfield position.[5]
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Chlorine-Linked Methylene Carbon (~43 ppm): The carbon atom bonded to chlorine (-CH₂-

Cl) is also deshielded, but less so than the one bonded to the ester oxygen. This results in

the most upfield signal of the three.[5]

Experimental Protocol for NMR Data Acquisition
This protocol outlines a self-validating system for obtaining high-quality NMR spectra.
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Sample Preparation

Data Acquisition

Data Processing

1. Weigh ~10-20 mg of
2-Chloroethyl carbamate

2. Dissolve in ~0.7 mL of
deuterated solvent (e.g., CDCl₃)

3. Add internal standard
(e.g., TMS)

4. Transfer to a clean,
dry 5 mm NMR tube

5. Insert tube into NMR
spectrometer (e.g., 400 MHz)

6. Lock, tune, and shim
the instrument

7. Acquire ¹H spectrum
(e.g., 16 scans)

8. Acquire ¹³C spectrum
(e.g., 1024 scans)

9. Apply Fourier Transform

10. Phase and baseline correct

11. Calibrate spectrum to
TMS (0.00 ppm)

12. Integrate ¹H signals and
pick peaks for all spectra

Click to download full resolution via product page

Caption: Standardized workflow for NMR spectroscopic analysis.
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Sample Preparation: Accurately weigh 10-20 mg of 2-Chloroethyl carbamate and dissolve

it in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a

clean vial. Add a small amount of an internal standard, typically tetramethylsilane (TMS), for

chemical shift referencing. Transfer the solution to a 5 mm NMR tube.

Instrument Setup: Insert the NMR tube into the spectrometer. The instrument's software is

used to "lock" onto the deuterium signal of the solvent, "tune" the probe to the correct

frequencies for ¹H and ¹³C, and "shim" the magnetic field to achieve maximum homogeneity.

¹H Spectrum Acquisition: Acquire the proton spectrum. A sufficient number of scans (e.g., 16)

are averaged to obtain a good signal-to-noise ratio.

¹³C Spectrum Acquisition: Acquire the carbon spectrum. Due to the low natural abundance of

¹³C, significantly more scans (e.g., 1024 or more) are required to achieve an adequate

signal-to-noise ratio.

Data Processing: The raw data (Free Induction Decay, FID) is converted into a spectrum via

a Fourier Transform. The spectrum is then phase-corrected and baseline-corrected. The

chemical shift axis is calibrated by setting the TMS peak to 0.00 ppm. For the ¹H spectrum,

the relative areas of the signals are determined by integration.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is an

excellent technique for identifying the presence of specific functional groups.

IR Spectroscopy Data
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Wavenumber (cm⁻¹) Vibration Type Functional Group

~3400-3200 N-H Stretch Primary Amine (-NH₂)

~2950-2850 C-H Stretch Alkane (CH₂)

~1720-1700 C=O Stretch Carbamate (Ester Carbonyl)

~1640-1550 N-H Bend Primary Amine (-NH₂)

~1250 C-O Stretch Ester

~750-650 C-Cl Stretch Alkyl Halide

Note: Data is consistent with general values for these functional groups and specific data found

in databases.[2][7]

Expert Interpretation of the IR Spectrum
The IR spectrum provides a clear fingerprint of the key functional groups in 2-Chloroethyl
carbamate.

Amine Region: The broad absorption in the 3400-3200 cm⁻¹ region is characteristic of the N-

H stretching vibrations of the primary amine. The bending vibration for this group is also

visible around 1600 cm⁻¹.

Carbonyl Peak: A strong, sharp peak around 1710 cm⁻¹ is the most prominent feature of the

spectrum. This absorption is unequivocally due to the C=O stretch of the carbamate group.

Its position is consistent with an ester-like carbonyl.[7]

Fingerprint Region: The C-O stretch of the ester linkage (~1250 cm⁻¹) and the C-Cl stretch

(~700 cm⁻¹) provide further confirmation of the structure. These peaks lie in the complex

"fingerprint region" but are essential for full characterization.

Experimental Protocol for FTIR (KBr Pellet) Data
Acquisition

Sample Preparation: Grind a small amount (~1-2 mg) of 2-Chloroethyl carbamate with

~100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar
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and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 7-10

tons) for several minutes to form a thin, transparent or translucent pellet.

Background Spectrum: Place the empty sample holder in the FTIR spectrometer and acquire

a background spectrum. This is crucial to subtract the absorbance from atmospheric CO₂

and water vapor.

Sample Spectrum: Place the KBr pellet containing the sample in the holder and acquire the

sample spectrum. The instrument software will automatically ratio the sample spectrum

against the background to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight of a compound and its

fragmentation pattern upon ionization, which can be used to piece together its structure.

Electron Ionization (EI) Mass Spectrometry Data
For 2-Chloroethyl carbamate (Molecular Weight: 123.54 g/mol ), the EI-MS spectrum shows

several key fragments.[1][8]

m/z (mass-to-charge ratio) Proposed Fragment Ion Significance

123/125 [C₃H₆ClNO₂]⁺˙ Molecular Ion (M⁺˙)

88 [M - Cl]⁺ Loss of Chlorine radical

79/81 [CH₂CH₂Cl]⁺ Chloroethyl cation

62 [H₂NCO₂H]⁺˙ Carboxamic acid radical cation

44 [H₂N=C=O]⁺ Isocyanic acid cation

43 [HNCO]⁺˙ Isocyanic acid radical cation

Note: The presence of chlorine (isotopes ³⁵Cl and ³⁷Cl in ~3:1 ratio) results in characteristic M⁺˙

and M+2 peaks for chlorine-containing fragments.[9]
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Expert Interpretation of the Mass Spectrum
The fragmentation pattern is highly diagnostic of the 2-Chloroethyl carbamate structure.

Molecular Ion: The appearance of peaks at m/z 123 and 125 in an approximate 3:1 ratio

confirms the molecular weight and the presence of one chlorine atom.

Base Peak (m/z 44): The most abundant peak (base peak) at m/z 44 is characteristic of

carbamates. It arises from the cleavage of the C-O bond followed by rearrangement, leading

to the stable [H₂N=C=O]⁺ fragment.[2] This is a key diagnostic feature.

Other Key Fragments: The loss of a chlorine radical (m/z 88) and the presence of the

chloroethyl cation (m/z 79/81) confirm the chloroethyl portion of the molecule.

Key Fragmentation Pathways

[Cl-CH₂-CH₂-O-C(O)-NH₂]⁺˙
m/z 123/125

(Molecular Ion)

[CH₂-CH₂-O-C(O)-NH₂]⁺
m/z 88
(-•Cl)α-cleavage

[H₂N=C=O]⁺
m/z 44

(Base Peak)

Rearrangement

[Cl-CH₂-CH₂]⁺
m/z 63/65

C-O Cleavage

Click to download full resolution via product page

Caption: Proposed major fragmentation pathways for 2-Chloroethyl carbamate in EI-MS.

Experimental Protocol for GC-MS Data Acquisition
Sample Preparation: Prepare a dilute solution of 2-Chloroethyl carbamate (~1 mg/mL) in a

volatile organic solvent such as dichloromethane or ethyl acetate.
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Gas Chromatography (GC) Method:

Injector: Set to a temperature of ~250°C. Inject 1 µL of the sample solution in split mode

(e.g., 50:1 split ratio).

Column: Use a standard non-polar capillary column (e.g., 30 m x 0.25 mm, DB-5ms).

Oven Program: Start at a low temperature (e.g., 50°C), hold for 1-2 minutes, then ramp

the temperature at 10-20°C/min up to a final temperature of ~280°C.

Mass Spectrometry (MS) Method:

Interface Temperature: Set the GC-MS transfer line temperature to ~280°C.

Ion Source: Use Electron Ionization (EI) at 70 eV. Set the ion source temperature to

~230°C.

Mass Analyzer: Scan a mass range from m/z 40 to 200.

Data Analysis: Identify the GC peak corresponding to 2-Chloroethyl carbamate and

analyze the corresponding mass spectrum. Compare the obtained spectrum with a reference

library (e.g., NIST) for confirmation.[8]

Conclusion
The combination of NMR, IR, and Mass Spectrometry provides a robust and orthogonal

analytical approach for the comprehensive characterization of 2-Chloroethyl carbamate. ¹H

and ¹³C NMR definitively establish the carbon-hydrogen framework and connectivity. IR

spectroscopy confirms the presence of the key carbamate, amine, and alkyl chloride functional

groups. Finally, Mass Spectrometry verifies the molecular weight and provides a characteristic

fragmentation fingerprint that confirms the overall structure. By following the detailed protocols

and interpretative logic presented in this guide, researchers can confidently verify the identity

and purity of this important chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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